N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-benzyl-1-(3,4-dimethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O/c1-13-8-9-16(10-14(13)2)22-12-17(20-21-22)18(23)19-11-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3,(H,19,23)
• InChI Key: JZTDPMPJNBXXAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)NCC3=CC=CC=C3)C
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol
• CAS No.: 1105215-17-5

Description

N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18N4O and its molecular weight is 306.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Properties

• Synthesis and Alkylation Reactions : N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide can be accessed via rearrangement. Research demonstrates that boiling in various solvents establishes an equilibrium between isomeric triazoles and diazomalondiamides, with the equilibrium leaning towards 1-benzyl-1,2,3-triazole. Alkylation reactions of these isomers result in the formation of different compounds depending on the specific isomer being alkylated (Nein, Glukhareva, Sadovskova, & Morzherin, 2016).

• Molecular Rearrangements : Investigations into the molecular rearrangements of 1,2,3-triazoles have shown that structural isomers can interconvert when heated in specific solvents. This equilibrium is influenced by the electronic properties of substituents, demonstrating the compound's reactive nature under certain conditions (L'abbé, Bruynseels, Delbeke, & Toppet, 1990).

Pharmacological Research

• Inhibition Properties against Enzymes : A study focusing on the synthesis of various derivatives of N-benzyl-1H-1,2,3-triazoles investigated their inhibitory properties on xanthine oxidase activity. This research is significant in understanding the potential therapeutic applications of these compounds in medical science (Yagiz, Noma, Altundas, Al-Khafaji, Taşkın-Tok, & Ateş, 2021).

Additional Applications

• Synthesis of Nucleoside Analogs : The compound has been involved in the synthesis of nucleoside analogs, aiming to create bioisosteres of existing antiviral agents. This showcases its role in the development of new pharmaceuticals (Makabe, Fukatsu, & Umezawa, 1972).

• Potential in Antiepileptic Drug Synthesis : The compound has been used in the development of antiepileptic drugs. A study presented a new synthesis method for an antiepileptic drug, rufinamide, and its analogs using a solventless, metal-free catalysis process, demonstrating the compound's role in innovative drug synthesis techniques (Bonacorso, Moraes, Luz, Quintana, Zanatta, & Martins, 2015).